Cas no 71288-98-7 (2-Methoxy-4-methylaniline Hydrochloride)

• Product Name: 2-Methoxy-4-methylaniline Hydrochloride
• CAS No: 71288-98-7
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD09878311
• CID: 548189
• PubChem ID: 44118631
• Update Time: 2025-10-29

2-Methoxy-4-methylaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-4-methyl-, hydrochloride (1:1)
• Benzenamine,2-methoxy-4-methyl-, hydrochloride (9CI)
• 2-Methoxy-4-methylaniline hydrochloride
• 2-Methoxy-4-methylaniline, HCl
• 71288-98-7
• BS-29305
• E85502
• WCA28898
• Z607822396
• EN300-50066
• 2-methoxy-4-methylanilinehydrochloride
• 2-methoxy-4-methylaniline;hydrochloride
• MFCD09878311
• AKOS015849576
• CS-0212123
• 2-Methoxy-4-methylaniline HCl
• DB-356074
• 2-Methoxy-4-methylaniline Hydrochloride

• MDL： MFCD09878311
• Inchi： 1S/C8H11NO.ClH/c1-6-3-4-7(9)8(5-6)10-2;/h3-5H,9H2,1-2H3;1H
• InChI Key： QMXZGEQAGKDYLW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=C(C)C=CC=1N

Computed Properties

• Exact Mass: 173.06100
• Monoisotopic Mass: 173.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25000
• LogP: 2.96900

Additional information on 2-Methoxy-4-methylaniline Hydrochloride

Recent Advances in the Study of 2-Methoxy-4-methylaniline Hydrochloride (CAS: 71288-98-7)

2-Methoxy-4-methylaniline Hydrochloride (CAS: 71288-98-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, also known as o-anisidine hydrochloride, serves as a key intermediate in the synthesis of various pharmacologically active molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel therapeutic agents targeting neurological disorders and cancer.

Recent research has focused on the synthesis and characterization of 2-Methoxy-4-methylaniline Hydrochloride, with an emphasis on optimizing its production process to enhance yield and purity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to ensure the compound's structural integrity and purity. These efforts are crucial for its subsequent use in pharmaceutical formulations.

In the context of drug discovery, 2-Methoxy-4-methylaniline Hydrochloride has been investigated as a building block for the development of small-molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of compounds targeting tyrosine kinase receptors, which are implicated in various cancers. The study highlighted the compound's role in improving the pharmacokinetic properties of these inhibitors, thereby enhancing their therapeutic potential.

Another area of interest is the compound's potential neuroprotective effects. Preliminary in vitro studies have suggested that derivatives of 2-Methoxy-4-methylaniline Hydrochloride may exhibit antioxidant properties, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. However, further in vivo studies are required to validate these findings and elucidate the underlying mechanisms.

Despite its promising applications, the safety profile of 2-Methoxy-4-methylaniline Hydrochloride remains a critical consideration. Recent toxicological studies have assessed its potential risks, including genotoxicity and carcinogenicity. Regulatory agencies such as the FDA and EMA have provided guidelines for its safe handling and use in pharmaceutical manufacturing, emphasizing the need for stringent quality control measures.

In conclusion, 2-Methoxy-4-methylaniline Hydrochloride (CAS: 71288-98-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a subject of ongoing investigation. Future research should focus on expanding its utility in drug development while addressing safety concerns to ensure its successful translation into clinical use.